Cas no 864424-74-8 (N-(4-methoxyphenyl)thiolan-3-amine)

• Product Name: N-(4-methoxyphenyl)thiolan-3-amine
• CAS No: 864424-74-8
• MF: C₁₃H₁₇NOS
• MW: 235.345182180405
• CID: 5233981
• PubChem ID: 23960268
• Update Time: 2026-03-08

N-(4-methoxyphenyl)thiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenamine, tetrahydro-N-(4-methoxyphenyl)-
• n-(4-Methoxyphenyl)tetrahydrothiophen-3-amine
• N-(4-methoxyphenyl)thiolan-3-amine

• Inchi： 1S/C13H17NOS/c1-15-12-7-5-10(6-8-12)14-11-3-2-4-13(16)9-11/h5-8,11,14H,2-4,9H2,1H3
• InChI Key： JAIAXPZMEDPODA-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(OC)C=C2)CCCC(=S)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on N-(4-methoxyphenyl)thiolan-3-amine

Professional Introduction to N-(4-methoxyphenyl)thiolan-3-amine (CAS No. 864424-74-8)

N-(4-methoxyphenyl)thiolan-3-amine, a compound with the chemical identifier CAS No. 864424-74-8, represents a significant advancement in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The compound's molecular framework, characterized by a thiolan ring system linked to a 4-methoxyphenyl group, offers a versatile platform for further chemical modifications and functionalization, making it a valuable intermediate in the development of novel therapeutic agents.

The structural motif of N-(4-methoxyphenyl)thiolan-3-amine is particularly noteworthy for its ability to interact with biological targets in distinct ways compared to simpler aromatic or heterocyclic compounds. The presence of both thiol and amine functional groups provides multiple points of chemical reactivity, enabling the synthesis of complex derivatives with tailored pharmacological profiles. This dual functionality has been exploited in recent research to develop molecules with enhanced binding affinity and selectivity for specific biological receptors.

In the context of contemporary pharmaceutical research, N-(4-methoxyphenyl)thiolan-3-amine has been investigated for its potential role in modulating enzyme activity and receptor interactions. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain kinases and phosphodiesterases, which are implicated in various pathological conditions, including cancer and inflammatory disorders. The methoxy group on the aromatic ring further contributes to the compound's metabolic stability and bioavailability, making it an attractive scaffold for drug design.

The synthesis of N-(4-methoxyphenyl)thiolan-3-amine involves multi-step organic transformations that highlight the compound's synthetic utility. Key steps include the formation of the thiolan ring through cyclization reactions, followed by functionalization at the 3-position with an amine group. The introduction of the 4-methoxyphenyl moiety typically proceeds via nucleophilic substitution or cross-coupling reactions, depending on the synthetic route employed. These methodologies underscore the compound's versatility as a building block in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced the understanding of N-(4-methoxyphenyl)thiolan-3-amine's interactions with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on protein surfaces with high affinity, suggesting its potential as a lead compound for structure-based drug design. Additionally, quantum mechanical calculations have provided insights into the electronic properties of the molecule, which are crucial for predicting its reactivity and pharmacological effects.

The pharmaceutical industry has shown particular interest in exploring derivatives of N-(4-methoxyphenyl)thiolan-3-amine for their therapeutic potential. Researchers have synthesized several analogs with modified substituents to optimize their pharmacokinetic and pharmacodynamic properties. These derivatives have been evaluated in vitro using cell-based assays and in vivo models to assess their efficacy and safety profiles. Encouraging results from these studies have prompted further investigation into their clinical applicability.

The environmental impact of synthesizing and utilizing N-(4-methoxyphenyl)thiolan-3-amine is also a critical consideration. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Catalytic methods, solvent-free reactions, and biocatalytic processes are among the strategies being employed to enhance sustainability in the production of this compound. Such approaches align with broader trends in green chemistry aimed at reducing the ecological footprint of pharmaceutical manufacturing.

The future prospects for N-(4-methoxyphenyl)thiolan-3-amine are promising, with ongoing research focusing on expanding its applications in drug discovery and development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with improved therapeutic profiles. Furthermore, advancements in biotechnology may enable the use of this compound as a starting material for producing biologics or other complex therapeutics.

In conclusion, N-(4-methoxyphenyl)thiolan-3-amine (CAS No. 864424-74-8) stands as a testament to the ingenuity of modern chemical research in addressing complex biological challenges. Its unique structural features, synthetic accessibility, and potential therapeutic applications make it a cornerstone in contemporary medicinal chemistry. As research continues to uncover new possibilities for this compound, its significance is poised to grow even further, contributing to the development of next-generation pharmaceuticals that improve human health worldwide.